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Compound of Interest

Compound Name: 7-Chloroisoquinoline hydrochloride
Cat. No.: B13263423
Get Quote

Technical Profile: 7-Chloroisoquinoline
Hydrochloride

Core Scaffold for Kinase Inhibitors and Bioactive Heterocycles

Executive Summary

7-Chloroisoquinoline hydrochloride (7-CI-IQ[1][2]-HCI) is a halogenated isoquinoline
derivative serving as a critical building block in the synthesis of antitumor agents,
anticonvulsants, and kinase inhibitors. Its value lies in the C7-chlorine substituent, which
functions as a stable handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), while the isoquinoline nitrogen remains available for salt formation or
guaternization to modulate solubility and pharmacokinetics.

This guide synthesizes the physicochemical data, optimal synthetic routes, and reactivity
profiles required to utilize this compound in high-fidelity drug discovery workflows.
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Chemical Identity & Physicochemical Profile[1][3][4]

[5][6][7][8]

The hydrochloride salt is typically generated in situ or isolated as a stable solid to improve the

water solubility of the lipophilic free base.

Property Data

IUPAC Name 7-Chloroisoquinoline hydrochloride
Common Name 7-CI-1Q HCI

CAS Number (Free Base) 34784-06-0

CAS Number (Tetrahydro)

82771-60-6 (Note: Often confused; verify

oxidation state)

Molecular Formula

CoHsCIN[LI2]I3I41[5][6][7] - HCI

Molecular Weight 163.60 (Free Base) / 200.06 (HCI Salt)
Appearance Off-white to pale yellow crystalline solid
) ) 44-45 °C (Free Base) [1]; >200 °C (HCI Salt,
Melting Point
decomp.)
Free Base: Soluble in DCM, EtOAc, MeOH.[8]
Solubility HCI Salt: Soluble in Water, DMSO, MeOH;

Insoluble in Et20.

pKa (Conj. Acid)

~5.4 (Isoquinoline core) [2]

Synthetic Routes & Process Chemistry

Researchers often face regioselectivity challenges when synthesizing 7-chloroisoquinoline.

Two primary strategies are recommended based on the required purity and scale.

Method A: Oxidative Dehydrogenation (High Purity)

The most reliable laboratory route involves the oxidation of commercially available 7-chloro-

1,2,3,4-tetrahydroisoquinoline. This avoids the regiochemical isomer issues of cyclization
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reactions.

Precursor: 7-chloro-1,2,3,4-tetrahydroisoquinoline (CAS 82771-60-6).[2]

Reagents: Palladium on Carbon (Pd/C) in refluxing decalin or mesitylene; or DDQ (2,3-
Dichloro-5,6-dicyano-1,4-benzoquinone) in dioxane.

Mechanism: Aromatization driven by the restoration of full aromaticity.

Advantage: Yields isomerically pure 7-isomer.

Method B: Pomeranz-Fritsch Cyclization (Classical)

Used for bulk synthesis but requires rigorous purification.
e Precursor:m-Chlorobenzaldehyde + Aminoacetal.

o Challenge: Cyclization of the meta-substituted Schiff base occurs at both ortho positions,
yielding a mixture of 7-chloroisoquinoline and 5-chloroisoquinoline.

 Purification: Fractional crystallization of the nitrate or hydrochloride salts is required to
separate the 7-isomer from the 5-isomer [3].

Visualization: Synthetic Pathways

Method A: Dehydrogenation (Preferred)
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Method B: Pomeranz-Fritsch

Schiff Base Acid Cyclization (H2S04) Isomer Mixture (5-Cl & 7-Cl)

m-Chlorobenzaldehyde
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Caption: Comparison of oxidative dehydrogenation (regioselective) vs. Pomeranz-Fritsch
cyclization (mixture).

Reactivity Profile & Functionalization

The 7-chloroisoquinoline scaffold presents two distinct vectors for chemical modification,
enabling the construction of complex SAR (Structure-Activity Relationship) libraries.

The C7-Chlorine Handle (Suzuki/Buchwald Coupling)

Unlike the activated positions in pyridine, the C7 position in isoquinoline is on the benzenoid
ring and behaves similarly to an aryl chloride.

o Reactivity: Less reactive than C1-halides but amenable to Pd-catalyzed cross-coupling.
e Protocol: Uses Pd(OACc)2/S-Phos or Pd(dppf)Clz with boronic acids.

» Application: Introduction of biaryl motifs common in kinase inhibitors [4].

The C1-Position (Nucleophilic Attack)

The C1 position (adjacent to Nitrogen) is highly electrophilic due to the imine-like character of
the N1-C1 bond.

» Reissert Reaction: Reaction with benzoyl chloride and KCN yields 1-cyano-2-benzoyl-1,2-
dihydroisoquinoline.

e Chichibabin Reaction: Direct amination with NaNHz (harsh) or milder SNAr if a leaving group
(e.g., C1-Cl) is first introduced via N-oxide rearrangement.

Salt Formation (The Hydrochloride)

Protonation of the pyridine nitrogen (N2) creates the hydrochloride salt.[1]
» Effect: Increases electron deficiency of the ring, enhancing electrophilicity at C1.

o Stability: The HCI salt is hygroscopic and should be stored under desiccant.
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Visualization: Reactivity Logic

7-Chloroisoquinoline
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Caption: Functionalization vectors for 7-Chloroisoquinoline: C7 cross-coupling and C1
electrophilic attack.

Experimental Protocols

Protocol 1: Preparation of 7-Chloroisoquinoline
Hydrochloride

This protocol converts the free base to the stable salt form.

 Dissolution: Dissolve 1.0 eq (163 mg) of 7-chloroisoquinoline (free base) in 5 mL of
anhydrous diethyl ether or ethyl acetate.

 Acidification: Dropwise add 1.1 eq of 2M HCI in diethyl ether (or dioxane) at 0°C under
nitrogen atmosphere.

» Precipitation: A white precipitate will form immediately. Stir for 15 minutes.
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« Isolation: Filter the solid under vacuum (Schlenk line or Buchner funnel).

e Washing: Wash the filter cake with cold anhydrous ether (2 x 2 mL) to remove unreacted free
base.

e Drying: Dry under high vacuum for 4 hours. Yield is typically >90%.

o Note: If the product is hygroscopic, store in a desiccator.

Protocol 2: Suzuki Coupling at C7 (General Procedure)

Validates the utility of the C-Cl bond.

» Setup: Combine 7-chloroisoquinoline (1.0 eq), Arylboronic acid (1.2 eq), K2COs (2.0 eq), and
Pd(dppf)Clz (0.05 eq) in a microwave vial.

Solvent: Add degassed Dioxane:Water (4:1).

Reaction: Heat at 90-100°C for 12 hours (or 1 hour in microwave).

Workup: Dilute with EtOAc, wash with brine, dry over Na=SOa4, and concentrate.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Safety & Handling (GHS)

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[4]

o Storage: Store at 2-8°C. Hygroscopic (HCI salt). Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 7-Chloroisoquinolin-1-amine hydrochloride () for sale [vulcanchem.com]
. chemimpex.com [chemimpex.com]
. PubChemLite - 7-chloroisoquinoline (COH6CIN) [pubchemlite.lcsb.uni.lu]
. 7-Chloroisoquinoline | C9H6CIN | CID 640953 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 7-CHLOROISOQUINOLINE CAS#: 34784-06-0 [m.chemicalbook.com]

2
3
4
5
e 6. prepchem.com [prepchem.com]
7. tandfonline.com [tandfonline.com]

8. pdf.benchchem.com [pdf.benchchem.com]
9. pdf.benchchem.com [pdf.benchchem.com]
¢ 10. pdf.benchchem.com [pdf.benchchem.com]
e 11. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [7-Chloroisoquinoline hydrochloride chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6164286.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-chloroisoquinoline
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F640953
https://www.google.com/url?sa=E&q=https%3A%2F%2Forganicreactions.org%2Findex.php%3Ftitle%3DThe_Synthesis_of_Isoquinolines_by_the_Pomeranz-Fritsch_Reaction
https://pdf.benchchem.com/14/A_Comparative_Analysis_of_5_Chloroisoquinoline_and_Other_Halo_isoquinolines_for_Researchers_and_Drug_Development_Professionals.pdf
https://pdf.benchchem.com/14/5_Chloroisoquinoline_A_Technical_Guide_for_Researchers.pdf
https://pdf.benchchem.com/2847/methods_for_removing_impurities_from_6_Chloroisoquinoline_1_carbaldehyde.pdf
https://pdf.benchchem.com/1290/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_4_Chloroquinolines.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fproduct%2Fb145761
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.vulcanchem.com%2Fproduct%2F7-chloroisoquinolin-1-amine-hydrochloride-cas-374554-54-8
https://www.benchchem.com/product/b13263423?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc15965777
https://www.chemimpex.com/products/19248
https://pubchemlite.lcsb.uni.lu/e/compound/640953
https://pubchem.ncbi.nlm.nih.gov/compound/7-chloroisoquinoline
https://m.chemicalbook.com/ProductChemicalPropertiesCB52457045_EN.htm
https://prepchem.com/8-amino-7-chloroisoquinoline/
https://www.tandfonline.com/doi/full/10.1080/17518253.2018.1473505
https://pdf.benchchem.com/14/A_Comparative_Analysis_of_5_Chloroisoquinoline_and_Other_Halo_isoquinolines_for_Researchers_and_Drug_Development_Professionals.pdf
https://pdf.benchchem.com/14/5_Chloroisoquinoline_A_Technical_Guide_for_Researchers.pdf
https://pdf.benchchem.com/2847/methods_for_removing_impurities_from_6_Chloroisoquinoline_1_carbaldehyde.pdf
https://pdf.benchchem.com/1290/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_4_Chloroquinolines.pdf
https://www.benchchem.com/product/b13263423/docs#7-chloroisoquinoline-hydrochloride-chemical-properties
https://www.benchchem.com/product/b13263423/docs#7-chloroisoquinoline-hydrochloride-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b13263423/docs#7-chloroisoquinoline-hydrochloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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